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Compound of Interest

Compound Name: Tricaprilin-13C3

Cat. No.: B1588366 Get Quote

Essential Safety and Handling Guide for
Tricaprilin-13C3
For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical compounds is paramount to both personal safety and the

integrity of experimental outcomes. This guide provides essential, immediate safety and

logistical information for handling Tricaprilin-13C3, a stable isotope-labeled medium-chain

triglyceride used in various research applications. Adherence to these protocols is crucial for

minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the recommended PPE for handling

Tricaprilin-13C3, based on the Safety Data Sheet (SDS) and general laboratory safety

protocols for similar compounds.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects eyes from potential

splashes or aerosols.

Hand Protection
Standard laboratory gloves

(e.g., nitrile).

Prevents direct skin contact.

Always inspect gloves for tears

or degradation before use.

Body Protection A standard laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if aerosols may be

generated or if working in a

poorly ventilated space.

Minimizes the risk of inhaling

aerosols or fine mists.

Operational Plan for Handling Tricaprilin-13C3
This section outlines a step-by-step plan for the safe handling of Tricaprilin-13C3 from receipt

to use in the laboratory.

Receiving and Inspection: Upon receipt, carefully inspect the outer packaging for any signs

of damage. Verify that the container is properly sealed and labeled.

Storage: Store Tricaprilin-13C3 in a cool, dry, and well-ventilated area, away from

incompatible materials. Keep the container tightly closed when not in use.

Preparation for Use: Before opening the container, ensure you are in a well-ventilated area,

such as a chemical fume hood, and are wearing the appropriate PPE. Have all necessary

equipment and materials for your experiment readily available to minimize handling time.

Handling and Dispensing:
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Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the area where Tricaprilin-13C3 is handled.

Use only in a well-ventilated area to avoid the inhalation of any potential vapors or

aerosols.

Wash hands thoroughly after handling the compound.[1]

Spill Management: In the event of a spill, absorb the liquid with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable container for disposal. Clean the spill

area thoroughly with an appropriate solvent.

First Aid Measures
In the case of accidental exposure, follow these first aid procedures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician.[1]

In Case of Skin Contact: Rinse skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes and call a physician.[1]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[1]

If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Disposal Plan
Tricaprilin-13C3 is a stable isotope-labeled compound and is not radioactive. Therefore, it

does not require special disposal procedures for radioactive waste.

Unused Product: Dispose of unused Tricaprilin-13C3 in accordance with local, state, and

federal regulations for chemical waste. It is generally recommended to dispose of it through

a licensed chemical waste disposal company.
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Contaminated Materials: Any materials contaminated with Tricaprilin-13C3, such as gloves,

absorbent materials from spills, and empty containers, should be placed in a sealed, labeled

container and disposed of as chemical waste.

Experimental Workflow
The following diagram illustrates a typical workflow for handling Tricaprilin-13C3 in a

laboratory setting.
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Workflow for Handling Tricaprilin-13C3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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